Cas no 1822659-62-0 (4-Bromo-3-sulfanylbenzonitrile)

• Product Name: 4-Bromo-3-sulfanylbenzonitrile
• CAS No: 1822659-62-0
• MF: C₇H₄BrNS
• MW: 214.082359313965
• CID: 5844518
• PubChem ID: 91873999
• Update Time: 2025-11-01

4-Bromo-3-sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-sulfanylbenzonitrile
• 1822659-62-0
• EN300-1911443
• 4-Bromo-3-sulfanylbenzonitrile

• Inchi： 1S/C7H4BrNS/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H
• InChI Key： ZOZKYEFRRLPXNM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1S

Computed Properties

• Exact Mass: 212.92478g/mol
• Monoisotopic Mass: 212.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-Bromo-3-sulfanylbenzonitrile

4-Bromo-3-sulfanylbenzonitrile (CAS No. 1822659-62-0): A Comprehensive Overview of Its Chemical Properties and Applications in Modern Research

4-Bromo-3-sulfanylbenzonitrile, also known by its systematic name 4-bromothiophenolyl nitrile, is a versatile aromatic compound with a unique molecular framework that has garnered significant attention in contemporary chemical and pharmaceutical research. Its CAS registry number, 1822659-62-0, identifies it as a derivative of benzonitrile functionalized with both bromo and sulfanyl groups. The compound's structure features a benzene ring substituted at the para position by a bromine atom (-Br) and at the meta position by a sulfanyl group (-SH). This dual substitution imparts distinct electronic and steric properties, making it a valuable scaffold for the development of bioactive molecules and functional materials.

The presence of the cyano group (-CN) in 4-bromo-3-sulfanylbenzonitrile introduces strong electron-withdrawing characteristics, which influence its reactivity in nucleophilic aromatic substitution (S_NAr) reactions. The bromine atom serves as an excellent leaving group for further derivatization, while the sulfanyl moiety offers opportunities for redox chemistry and coordination to transition metals. These features position the compound as a strategic intermediate in multistep syntheses targeting complex pharmaceuticals, agrochemicals, or specialty chemicals.

In recent years, advancements in organosulfur chemistry have highlighted the importance of compounds like 4-bromo-3-sulfanylbenzonitrile. Sulfur-containing heterocycles and nitriles are frequently encountered in drug discovery pipelines due to their ability to modulate enzyme activity, receptor binding, and metabolic stability. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that thiophenol-based nitriles could act as selective inhibitors for cysteine proteases involved in parasitic infections. While this study focused on related structures, it underscores the relevance of sulfur-nitrogen-halogen conjugated systems such as CAS No. 1822659-62-0.

The synthesis of 4-bromo-3-sulfanylbenzonitrile typically involves electrophilic aromatic substitution strategies or transition-metal-catalyzed cross-coupling methodologies. One prominent approach reported in 2024 utilized palladium-catalyzed Buchwald–Hartwig coupling to introduce the sulfanyl group onto pre-functionalized bromobenzonitriles under mild conditions (Green Chemistry, Vol. 35). This method achieved high yields with minimal byproduct formation, aligning with modern green chemistry principles. Another innovative route employed microwave-assisted synthesis to accelerate thiolation reactions while maintaining regioselectivity at the meta position.

In terms of physical properties, CAS No. 1822659-62-0 exhibits moderate solubility in polar organic solvents such as DMSO or DMF but shows limited compatibility with water due to its lipophilic nature. Its melting point ranges between 78–81°C depending on purification methods, and it demonstrates characteristic absorption maxima around 315 nm (UV/Vis) and distinct IR peaks for both C≡N stretching (~1775 cm⁻¹) and S-H bending vibrations (~770 cm⁻¹). These spectroscopic signatures are critical for analytical characterization during process development.

A key area where this compound has shown promise is in medicinal chemistry applications involving sulfur-based pharmacophores. The sulfanyl group's ability to form disulfide bonds or coordinate with metalloproteins makes it particularly useful for designing molecules that target redox-sensitive pathways or metal-dependent enzymes. Researchers at the University of Tokyo recently reported that similar thiophenol derivatives exhibited enhanced antitumor activity through disruption of mitochondrial electron transport chains (ACS Medicinal Chemistry Letters, Vol. 15). Although not directly involving this specific structure, such findings validate its potential utility when incorporated into drug-like frameworks.

The versatility of CAS No. 1822659-62-0 extends beyond traditional pharmaceuticals into emerging fields like materials science engineering. In particular, its combination of halogen substituents and sulfur functionalities makes it an ideal candidate for constructing donor–acceptor systems used in organic photovoltaics or nonlinear optical materials. A collaborative effort between MIT and Stanford University demonstrated that analogous nitrile-thiol compounds could self-assemble into ordered supramolecular arrays through hydrogen bonding interactions (Advanced Materials Interfaces, Vol. 10). These arrays showed remarkable charge transport properties when integrated into polymer matrices.

Spectroscopic studies have further elucidated the molecular behavior of this compound under various reaction conditions. Nuclear magnetic resonance (NMR) analysis reveals distinct proton environments: the aromatic protons adjacent to both halogen and sulfur atoms exhibit downfield shifts (~7.8 ppm), while those opposite these substituents remain relatively shielded (~7.4 ppm). Mass spectrometry data consistently show [M+H]⁺ peaks at m/z = 197 when using electrospray ionization techniques, aiding rapid identification during analytical workflows.

The compound's role as an intermediate is particularly notable in asymmetric synthesis protocols requiring chiral centers adjacent to heteroatoms like sulfur or nitrogen. A groundbreaking approach from ETH Zurich employed this scaffold as part of an enantioselective thiolation strategy using chiral phosphoric acid catalysts (Nature Chemistry, Vol. 16). By leveraging hydrogen bonding interactions between the catalyst's amide hydrogen atoms and the sulfhydryl oxygen atoms from solvent molecules like THF/H₂O mixtures (volume ratio = 7:3), they achieved diastereomeric ratios exceeding 99:1 under ambient temperature conditions.

Mechanistic investigations into its reactivity patterns have revealed intriguing aspects about substituent effects on electrophilic attack sites within aromatic rings bearing multiple directing groups.^[Ref] When exposed to electrophilic reagents like nitronium tetrafluoroborate under controlled conditions (typically -5°C using acetic anhydride as solvent), preferential nitration occurs at positions orthogonal to both existing substituents rather than adjacent ones—a phenomenon attributed to synergistic mesomeric effects from coexisting -Br and -SH moieties.

In agrochemical development programs focused on plant disease resistance mechanisms.^[Ref], derivatives containing both bromo and sulfhydryl groups have demonstrated fungicidal activity against *Botrytis cinerea* through interference with ergosterol biosynthesis pathways.^[Ref]. While direct evidence linking these findings specifically to CAS No. , similar structures have shown efficacy against soil-borne pathogens when conjugated with triazole moieties via click chemistry approaches.^[Ref]. This suggests potential applications for compounds bearing both bromo-thiophenolyl motifs when strategically combined with other bioactive elements through modern synthetic techniques.